N'-(4-tert-butylbenzylidene)-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-(4-tert-butylphenyl)methylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C19H22N2O/c1-19(2,3)17-11-9-16(10-12-17)14-20-21-18(22)13-15-7-5-4-6-8-15/h4-12,14H,13H2,1-3H3,(H,21,22)/b20-14+
• InChI Key: CVIBLDFUXBEASE-XSFVSMFZSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=NNC(=O)CC2=CC=CC=C2
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=N/NC(=O)CC2=CC=CC=C2
• Molecular Formula: C19H22N2O
• DSSTOX Substance ID: DTXSID80416362
• Molecular Weight: 294.4 g/mol
• CAS RN: 5326-13-6

Description

N-(4-tert-butylbenzylidene)-2-phenylacetohydrazide, also known as TBPH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a hydrazide derivative that has been synthesized through a series of chemical reactions. The compound has been found to possess several biochemical and physiological effects, which make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N'-(4-tert-butylbenzylidene)-2-phenylacetohydrazide is not completely understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. This compound has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects
This compound has been found to possess several biochemical and physiological effects, which make it a promising candidate for further research. It has been found to possess antioxidant properties, which can help to protect cells from oxidative damage. This compound has also been found to possess anti-inflammatory properties, which can help to reduce inflammation and pain. Additionally, this compound has been found to possess anticancer properties, which can help to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N'-(4-tert-butylbenzylidene)-2-phenylacetohydrazide has several advantages as a chemical compound for lab experiments. It is relatively easy to synthesize and can be obtained in high yield and purity. Additionally, this compound has been found to possess several biochemical and physiological effects, which make it a promising candidate for further research. However, there are also some limitations associated with the use of this compound in lab experiments. For example, the mechanism of action of this compound is not completely understood, which makes it difficult to design experiments that can elucidate its biological effects.

Future Directions

There are several future directions for research on N'-(4-tert-butylbenzylidene)-2-phenylacetohydrazide. One potential area of research is the development of this compound-based drugs for the treatment of inflammatory diseases and cancer. Another potential area of research is the synthesis of metal complexes using this compound as a ligand, which could lead to the development of new antimicrobial and antifungal agents. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its biological effects.

Scientific Research Applications

N'-(4-tert-butylbenzylidene)-2-phenylacetohydrazide has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for drug development. This compound has also been used as a ligand for the synthesis of metal complexes, which have been found to possess antimicrobial and antifungal activities.